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4-(3-Chloro-4-methoxyphenyl)-2-nitrobenzoic acid

Name: 4-(3-Chloro-4-methoxyphenyl)-2-nitrobenzoic acid
Brand: Smolecule
SKU: S6694239
Rating: 5 (9 reviews)

Catalog No.

S6694239

CAS No.

1261957-23-6

M.F

C14H10ClNO5

M. Wt

307.68 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

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1261957-23-6

4-(3-Chloro-4-methoxyphenyl)-2-nitrobenzoic acid

4-(3-chloro-4-methoxyphenyl)-2-nitrobenzoic acid

C14H10ClNO5

307.68 g/mol

InChI=1S/C14H10ClNO5/c1-21-13-5-3-8(6-11(13)15)9-2-4-10(14(17)18)12(7-9)16(19)20/h2-7H,1H3,(H,17,18)

XDCDSHYIIWOETA-UHFFFAOYSA-N

COC1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])Cl

COC1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])Cl

Herbicide Development: The nitro group and the chlorinated aromatic ring are commonly found in herbicides that act by disrupting plant cell processes []. Research may explore if 4-(3-Chloro-4-methoxyphenyl)-2-nitrobenzoic acid exhibits herbicidal properties.
Intermediate in Organic Synthesis: The presence of a reactive nitro group suggests this molecule could be a useful intermediate in the synthesis of more complex organic molecules []. Research could explore its application in synthesizing pharmaceuticals or other functional materials.
Material Science Applications: Nitroaromatic compounds can have interesting electrical or optical properties []. Research could investigate if 4-(3-Chloro-4-methoxyphenyl)-2-nitrobenzoic acid is suitable for use in developing novel materials.